Cas no 2380-23-6 (Octadecanoic acid, 8-oxo-, methyl ester)

• Product Name: Octadecanoic acid, 8-oxo-, methyl ester
• CAS No: 2380-23-6
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1415157
• PubChem ID: 604227
• Update Time: 2025-04-20

Octadecanoic acid, 8-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 8-oxo-, methyl ester
• methyl 8-oxooctadecanoate
• Methyl 8-oxooctadecanoate #
• Methyl 8-oxostearate
• DTXSID80345401
• WYJRXGALGVIRCQ-UHFFFAOYSA-N
• methyl 8-ketostearate
• SCHEMBL7112187
• 2380-23-6

• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-12-15-18(20)16-13-10-11-14-17-19(21)22-2/h3-17H2,1-2H3
• InChI Key： WYJRXGALGVIRCQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)OC)CCCCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters